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Cat. No.: B1591429

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of Cresidine
Sulfonic Acid
In the landscape of industrial organic synthesis, intermediates are the unsung heroes that

provide the foundational scaffolds for complex molecules. Among these, sulfonated aromatic

amines hold a place of distinction due to their versatile reactivity. This guide focuses on a

specific, high-value intermediate: 4-Amino-5-methoxy-2-methylbenzenesulfonic acid, commonly

known in the industry as p-Cresidine-o-sulfonic acid (PCOSA).

PCOSA is not merely a simple building block; its strategic importance lies in the unique

arrangement of its functional groups.[1] The molecule features:

An amino group (-NH₂), which is a primary site for diazotization, a cornerstone reaction for

producing azo compounds.[1][2]
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A sulfonic acid group (-SO₃H), which imparts significant water solubility to the parent

molecule and its derivatives, a critical feature for dyes and certain pharmaceutical agents.[1]

[2]

Methoxy (-OCH₃) and methyl (-CH₃) groups, which act as electron-donating groups that

modulate the electronic properties and, consequently, the color and reactivity of the final

products.[1]

This combination makes PCOSA an indispensable intermediate in the synthesis of high-

performance azo dyes and pigments.[1] Notably, it is a key precursor in the manufacture of

regulated colorants like FD&C Red No. 40 (Allura Red AC), highlighting its role in producing

materials that must meet stringent purity standards for food, cosmetic, and pharmaceutical

applications.[3][4]

This document serves as a comprehensive technical guide, providing not just protocols but the

underlying chemical logic to empower researchers in leveraging PCOSA for novel synthesis.

Physicochemical & Safety Profile
A thorough understanding of an intermediate's properties is paramount for safety and

successful experimental design.

Table 1: Physicochemical Properties of p-Cresidine-o-sulfonic acid
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Property Value Source

CAS Number 6471-78-9 [1][5]

Molecular Formula C₈H₁₁NO₄S [1][2][6]

Molecular Weight 217.24 g/mol [1][6]

Appearance Light grey solid/powder [1][7]

Melting Point >205°C (decomposes) [7]

Solubility
Slightly soluble in water and

DMSO (with heating)
[7]

IUPAC Name
4-amino-5-methoxy-2-

methylbenzenesulfonic acid
[8]

Synonyms

p-Cresidine-o-sulfonic acid

(PCOSA), 2-Methoxy-5-

methyl-4-sulfoaniline

[2][6][8]

Safety & Handling: p-Cresidine-o-sulfonic acid requires careful handling. It is classified as

causing skin irritation and serious eye damage/irritation.[8] Some classifications also indicate it

may be harmful if swallowed, inhaled, or in contact with skin.[8]

Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and

chemical-resistant gloves.

Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of

dust. Avoid creating dust.

Storage: Store in a tightly sealed container in a cool, dry place, away from incompatible

materials.[7]

Core Application: Synthesis of Azo Dyes
The primary industrial application of PCOSA is in the synthesis of azo dyes. The process

hinges on a classic two-step electrophilic aromatic substitution mechanism: diazotization of the

amine, followed by azo coupling.
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Mechanistic Overview: The "Diazotization-Coupling"
Sequence
The synthesis is a robust and well-established pathway.

Step 1: Formation of the Diazonium Salt (Electrophile Generation): The aromatic amino

group of PCOSA is treated with nitrous acid (HNO₂), generated in situ from sodium nitrite

(NaNO₂) and a strong mineral acid like hydrochloric acid (HCl).[9][10] This reaction must be

performed at low temperatures (0–5 °C) because the resulting diazonium salt is unstable at

higher temperatures and can decompose, releasing nitrogen gas.[11] The diazonium ion (-

N₂⁺) is a potent electrophile.

Step 2: Azo Coupling (Electrophilic Aromatic Substitution): The cold diazonium salt solution is

then slowly added to a solution of a "coupling component." This component is typically an

electron-rich aromatic compound, such as a phenol or an aromatic amine (e.g., Schaeffer's

salt for Allura Red AC).[4] The electrophilic diazonium ion attacks the electron-rich ring of the

coupling partner to form the characteristic -N=N- azo bond, which is a powerful chromophore

responsible for the intense color of these dyes.

Workflow Visualization
The logical flow from starting material to final product is critical for planning and execution.
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Caption: Workflow for Azo Dye Synthesis using PCOSA.

Detailed Protocol: Synthesis of a Monoazo Dye
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This protocol provides a generalized, self-validating procedure for synthesizing an azo dye

using PCOSA and a generic naphthol-based coupling component.

Materials & Reagents:

p-Cresidine-o-sulfonic acid (PCOSA) (1.0 eq)

Sodium Nitrite (NaNO₂) (1.05 eq)

Concentrated Hydrochloric Acid (HCl) (~3.0 eq)

Naphthol Sulfonic Acid derivative (e.g., Schaeffer's salt) (1.0 eq)

Sodium Hydroxide (NaOH)

Sodium Chloride (NaCl)

Deionized Water

Ice

Starch-iodide paper

Equipment:

Jacketed reaction vessel with overhead stirrer

Thermometer

pH meter or pH paper

Buchner funnel and vacuum flask

Procedure:

Part A: Diazotization of PCOSA

Preparation: In the reaction vessel, suspend PCOSA (1.0 eq) in deionized water (approx.

10x the weight of PCOSA). Cool the suspension to 0 °C using an ice/water bath with
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vigorous stirring.

Acidification: Slowly add concentrated HCl (2.5 eq). The mixture should remain a slurry.

Maintain the temperature between 0–5 °C.

Causality: The strong acid is required to form nitrous acid in situ and to keep the reaction

medium acidic, preventing premature coupling reactions. The low temperature is critical to

prevent the decomposition of the diazonium salt.[11]

Nitrite Addition: In a separate beaker, dissolve sodium nitrite (1.05 eq) in a minimal amount

of deionized water. Add this solution dropwise to the cold PCOSA slurry over 30-60 minutes,

ensuring the temperature never exceeds 5 °C.

Validation Check: After the addition is complete, continue stirring for an additional 30

minutes. Test for the presence of excess nitrous acid by touching a drop of the reaction

mixture to starch-iodide paper. A positive test (instant blue-black color) confirms the

completion of diazotization.

Trustworthiness: This check ensures the primary amine has been fully converted. If the

test is negative, add a small amount more of the nitrite solution. If the test is strongly

positive, a small crystal of sulfamic acid can be added to quench the excess nitrous acid.

Part B: Azo Coupling 5. Coupling Solution: In a separate vessel, dissolve the naphthol sulfonic

acid derivative (1.0 eq) in deionized water, adding sodium hydroxide solution to achieve a pH of

8-9 and ensure complete dissolution. Cool this solution to 5-10 °C.

Causality: The coupling reaction is typically performed under slightly alkaline or neutral
conditions. The hydroxyl group of the naphthol is deprotonated to the more strongly
activating phenoxide ion, facilitating the electrophilic attack by the diazonium salt.

Coupling Reaction: Slowly add the cold diazonium salt solution (from Part A) to the stirred
coupling solution over 1-2 hours. Maintain the temperature below 10 °C and control the pH,
keeping it in the 8-9 range by adding NaOH solution as needed.
Validation Check: Monitor the reaction for the disappearance of the diazonium salt. This can
be done by spotting the reaction mixture onto a filter paper with an alkaline solution of a fast-
coupling component (like H-acid). The absence of color formation indicates the reaction is
complete.
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Precipitation & Isolation: Once coupling is complete, the dye product is "salted out." Add
sodium chloride (15-20% of the total volume by weight) and stir until dissolved. This
decreases the solubility of the sulfonated dye, causing it to precipitate.
Filtration: Filter the precipitated solid using a Buchner funnel, wash the filter cake with a
saturated NaCl solution to remove inorganic impurities, and then dry the product in an oven
at 60-80 °C.

Beyond Dyes: Potential in Pharmaceutical &
Specialty Synthesis
While its primary role is in colorants, the reactive handles on PCOSA make it a candidate for

other areas of organic synthesis.[1][2] The sulfonamide functional group (-SO₂NH₂) is a

privileged scaffold in medicinal chemistry, found in numerous antibacterial, diuretic, and

anticonvulsant drugs.[12][13]

Conceptual Pathway: The sulfonic acid group of PCOSA can be converted to a more reactive

sulfonyl chloride (-SO₂Cl) using reagents like thionyl chloride (SOCl₂) or phosphorus

pentachloride (PCl₅). This sulfonyl chloride can then react with various primary or secondary

amines to form a library of novel sulfonamide derivatives.
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Caption: Conceptual workflow for sulfonamide synthesis from PCOSA.

This avenue represents a significant opportunity for drug discovery programs, allowing for the

creation of novel compounds built upon the cresidine scaffold.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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